Cas no 1060250-40-9 (3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide)
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
- 1060250-40-9
- 3,4-difluoro-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)benzamide
- AKOS024497793
- F5097-1168
- 3,4-difluoro-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]benzamide
-
- Inchi: 1S/C20H16F2N2O2S/c21-17-8-5-14(11-18(17)22)20(26)24-15-6-3-13(4-7-15)10-19(25)23-12-16-2-1-9-27-16/h1-9,11H,10,12H2,(H,23,25)(H,24,26)
- InChI Key: FXWMPJLYZUQCNT-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC(CC1C=CC(=CC=1)NC(C1C=CC(=C(C=1)F)F)=O)=O
Computed Properties
- Exact Mass: 386.09005526g/mol
- Monoisotopic Mass: 386.09005526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 86.4Ų
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5097-1168-2μmol |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-5μmol |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-10μmol |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-20μmol |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-1mg |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-2mg |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-3mg |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-4mg |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-5mg |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1168-10mg |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide |
1060250-40-9 | 10mg |
$79.0 | 2023-09-10 |
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
Research Brief on 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS: 1060250-40-9)
In recent years, the compound 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS: 1060250-40-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of targeted drug discovery and development. The presence of difluorobenzamide and thiophene moieties suggests its relevance in modulating specific biological pathways, making it a promising candidate for further research.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide exhibits selective binding affinity towards certain protein targets, which are implicated in various disease states. For instance, its interaction with kinase enzymes has been explored, highlighting its potential as a kinase inhibitor. Such inhibitors are of great interest in oncology, where aberrant kinase activity is often associated with tumor progression and resistance to therapy.
The synthesis and optimization of 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide have also been a focal point of recent research. Advanced synthetic methodologies, including multi-step organic reactions and computational modeling, have been employed to improve the yield and purity of the compound. These efforts are crucial for ensuring its suitability for preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have provided insights into how modifications to the thiophene or benzamide groups can influence the compound's bioactivity and pharmacokinetic profile.
In vitro and in vivo studies have further demonstrated the compound's efficacy and safety profile. For example, in cell-based assays, 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has shown potent inhibitory effects on cancer cell proliferation, with minimal cytotoxicity towards normal cells. Animal models have corroborated these findings, revealing promising antitumor activity and favorable bioavailability. These results underscore the compound's potential as a lead candidate for further drug development.
Despite these advancements, challenges remain in the clinical translation of 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed to enhance its therapeutic index. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.
In conclusion, 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS: 1060250-40-9) represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structural attributes and demonstrated bioactivity make it a compelling candidate for further investigation. Continued research efforts, coupled with interdisciplinary collaboration, will be pivotal in unlocking its full therapeutic potential and addressing unmet medical needs.
1060250-40-9 (3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)